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C.I. Direct Brown 27: A Toxicological and Safety
Profile
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary
C.I. Direct Brown 27 (CAS No. 6360-29-8; C.I. 31725) is a trisazo dye for which specific and

comprehensive toxicological data is largely unavailable in publicly accessible literature.[1] This

guide provides a detailed overview of the existing information on C.I. Direct Brown 27 and

presents a safety assessment based on data from closely related and better-studied benzidine-

based azo dyes, particularly C.I. Direct Brown 95. Due to its manufacturing process involving a

benzidine derivative, C.I. Direct Brown 27 is presumed to share toxicological properties with

other benzidine-based dyes, most notably the potential for carcinogenicity. This document

adheres to stringent data presentation and visualization requirements to facilitate a thorough

understanding of the potential risks associated with this compound.

Introduction to C.I. Direct Brown 27
C.I. Direct Brown 27 is classified as a trisazo dye, indicating the presence of three azo bonds

(-N=N-) in its molecular structure.[1] Its chemical formula is C39H24N7Na3O9S2, with a

molecular weight of 867.75 g/mol .[1] The manufacturing process involves the use of 4-(4-

Aminophenyl)benzenamine, a derivative of benzidine.[1] This structural characteristic is of high
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toxicological significance, as benzidine-based azo dyes are known to be metabolized to

benzidine, a confirmed human carcinogen.

Toxicological Data
Comprehensive toxicological studies specifically for C.I. Direct Brown 27 are not readily

available. Therefore, this section summarizes the toxicological data for C.I. Direct Brown 95, a

structurally related benzidine-based dye, to provide an informed perspective on the potential

hazards of C.I. Direct Brown 27.

Acute Toxicity
Quantitative acute toxicity data for C.I. Direct Brown 27 is not available. For the related

compound, C.I. Direct Brown 95, symptoms of acute exposure may include respiratory distress,

dizziness, headache, nausea, and potential damage to the liver and kidneys.[2][3]

Subchronic Toxicity
A 13-week subchronic toxicity study was conducted by the National Cancer Institute on C.I.

Direct Brown 95 in Fischer 344 rats. The findings from this study are crucial for understanding

the potential long-term health effects.

Table 1: Subchronic Toxicity of C.I. Direct Brown 95 in Fischer 344 Rats

Species
Route of
Administrat
ion

Dose
Levels
(ppm)

Duration
Key
Findings

Reference

Rat (Fischer

344)
Oral (in feed)

0, 188, 375,

750, 1500,

3000

13 weeks

Hepatocellula

r carcinomas

observed in

one female

rat at 1500

ppm. No

tumors in

male rats at

any dose.

[2]
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Genotoxicity and Carcinogenicity
The primary toxicological concern for benzidine-based dyes is their carcinogenic potential. This

is attributed to the in vivo metabolic cleavage of the azo bond, which releases free benzidine.

Table 2: Genotoxicity and Carcinogenicity Profile of Benzidine-Based Dyes

Assay
Test
Substance

Result Conclusion Reference

Carcinogenicity

Bioassay

C.I. Direct Brown

95
Positive

Demonstrated

carcinogenicity in

animal studies.

[2]

Carcinogenicity

Classification
Benzidine Group 1

Carcinogenic to

humans.
[4]

Metabolism
Benzidine-based

dyes
Positive

Metabolized to

benzidine in vivo.
[5]

The National Toxicology Program (NTP) and the International Agency for Research on Cancer

(IARC) have classified benzidine as a known human carcinogen.[6] Azo dyes that are

metabolized to benzidine are therefore considered to be potential human carcinogens.[7]

Experimental Protocols
NCI 13-Week Subchronic Toxicity Study of C.I. Direct
Brown 95

Test Substance: C.I. Direct Brown 95

Species: Fischer 344 rats

Administration: The dye was administered in the feed to both male and female rats.

Dose Groups: Five dose levels were used: 188, 375, 750, 1500, and 3000 ppm, along with a

control group (0 ppm).

Duration: 13 weeks.
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Observations: Animals were monitored for clinical signs of toxicity. At the end of the study, a

complete necropsy was performed, and tissues were examined microscopically for

pathological changes.

Reference: National Toxicology Program, DHEW Publication No. (NIH) 78-1358.[2][7]

Mechanism of Toxicity: Metabolic Activation of
Benzidine-Based Dyes
The primary mechanism of toxicity for C.I. Direct Brown 27, as inferred from related

compounds, involves the reductive cleavage of the azo bonds by azoreductases. These

enzymes are present in the liver and intestinal microflora. This metabolic process releases

aromatic amines, including the carcinogenic benzidine or its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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